Isolauryl 5-hydroxyanthranilate
Overview
Description
Isolauryl 5-hydroxyanthranilate is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. It is a derivative of anthranilic acid, which is a naturally occurring amino acid found in many plants and animals. Isolauryl 5-hydroxyanthranilate has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in various research applications.
Scientific Research Applications
Antioxidant and Anti-inflammatory Properties
Isolauryl 5-hydroxyanthranilate, a compound related to 5-hydroxyanthranilic acid, has been identified as having significant antioxidant and anti-inflammatory properties. Studies have demonstrated its effectiveness as a 5-lipoxygenase inhibitor, a key enzyme involved in inflammatory processes (Ohkuma et al., 1993). Additionally, 5-hydroxyanthranilic acid derivatives, including isolauryl 5-hydroxyanthranilate, have been shown to exhibit antioxidant activities in various in vitro systems, further emphasizing their potential in combating oxidative stress and inflammation (Peterson, Hahn, & Emmons, 2002).
Metabolic and Enzymatic Interactions
Isolauryl 5-hydroxyanthranilate has been studied for its role in various metabolic pathways. For instance, it's involved in anthranilic acid metabolism, a key process in the breakdown and utilization of tryptophan, an essential amino acid. This metabolic pathway is crucial for understanding numerous biochemical processes in organisms (Cain, 2005). Also, research has shown that 5-hydroxyanthranilic acid, closely related to isolauryl 5-hydroxyanthranilate, plays a role in reducing methemoglobin, a form of hemoglobin unable to bind oxygen, indicating its importance in maintaining healthy red blood cell function (Goda, Ueda, & Kotake, 1977).
properties
CAS RN |
148915-78-0 |
|---|---|
Product Name |
Isolauryl 5-hydroxyanthranilate |
Molecular Formula |
C19H31NO3 |
Molecular Weight |
321.5 g/mol |
IUPAC Name |
10-methylundecyl 2-amino-5-hydroxybenzoate |
InChI |
InChI=1S/C19H31NO3/c1-15(2)10-8-6-4-3-5-7-9-13-23-19(22)17-14-16(21)11-12-18(17)20/h11-12,14-15,21H,3-10,13,20H2,1-2H3 |
InChI Key |
VTMIHLZFVYDESV-UHFFFAOYSA-N |
SMILES |
CC(C)CCCCCCCCCOC(=O)C1=C(C=CC(=C1)O)N |
Canonical SMILES |
CC(C)CCCCCCCCCOC(=O)C1=C(C=CC(=C1)O)N |
Other CAS RN |
148915-78-0 |
synonyms |
BU 4601 C BU-4601 C isolauryl 5-hydroxyanthranilate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3R,4S)-2-[3,4-bis(phenylmethoxy)phenyl]-3,5,7-tris(phenylmethoxy)-3,4-dihydro-2H-chromen-4-yl] acetate](/img/structure/B129969.png)
